Cas no 2172270-87-8 (3,3-diethyl-9-methyl-1-oxa-5-azaspiro5.6dodecane)

• Product Name: 3,3-diethyl-9-methyl-1-oxa-5-azaspiro5.6dodecane
• CAS No: 2172270-87-8
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 5890645
• PubChem ID: 165509134
• Update Time: 2025-08-05

3,3-diethyl-9-methyl-1-oxa-5-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 3,3-diethyl-9-methyl-1-oxa-5-azaspiro5.6dodecane
• 3,3-diethyl-9-methyl-1-oxa-5-azaspiro[5.6]dodecane
• EN300-1279932
• 2172270-87-8

• Inchi： 1S/C15H29NO/c1-4-14(5-2)11-16-15(17-12-14)9-6-7-13(3)8-10-15/h13,16H,4-12H2,1-3H3
• InChI Key： ZFTWOTFQFUZLAH-UHFFFAOYSA-N
• SMILES： O1CC(CC)(CC)CNC21CCCC(C)CC2

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3,3-diethyl-9-methyl-1-oxa-5-azaspiro5.6dodecane

Introduction to 3,3-diethyl-9-methyl-1-oxa-5-azaspiro5.6dodecane (CAS No. 2172270-87-8)

3,3-diethyl-9-methyl-1-oxa-5-azaspiro5.6dodecane, identified by its CAS number 2172270-87-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, featuring an oxygen and nitrogen atom embedded within a fused ring system, presents a unique molecular framework that distinguishes it from simpler heterocyclic compounds. The presence of multiple substituents, including ethyl and methyl groups, further enhances its structural complexity and potential for diverse biological interactions.

The compound's unique spiro configuration contributes to its distinctive chemical properties, including steric hindrance and electronic distribution across the molecule. These characteristics make it a promising candidate for various applications in drug discovery and development. Recent studies have highlighted the potential of spirocyclic compounds in modulating biological pathways due to their ability to engage with multiple targets simultaneously.

In the realm of medicinal chemistry, the synthesis and functionalization of spirocyclic oxazoles and azaspiro compounds have been extensively explored for their pharmacological relevance. The 1-oxa-5-aza-spiro scaffold in 3,3-diethyl-9-methyl-1-oxa-5-azaspiro5.6dodecane is particularly noteworthy, as it has been shown to exhibit inhibitory activity against certain enzymes and receptors implicated in metabolic disorders and inflammatory conditions. The ethyl and methyl substituents at the 3-position of the spirocycle are believed to enhance binding affinity by optimizing steric interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of complex molecules like 3,3-diethyl-9-methyl-1-oxa-5-azaspiro5.6dodecane. Molecular docking studies have identified potential binding pockets in enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in pain signaling and inflammation. The spirocyclic core of this compound is predicted to interact favorably with these targets due to its rigid conformation and electron-rich environment.

The role of functionalized azaspiro compounds in therapeutic intervention has been further underscored by their ability to cross cell membranes efficiently. This property is particularly advantageous for developing treatments targeting intracellular pathways. The oxygen atom in the oxazole ring enhances polarity, facilitating better solubility in both aqueous and lipid environments—a critical factor for drug bioavailability.

Current research is also exploring the potential of 3,3-diethyl-9-methyl-1-oxa-5-azaspiro5.6dodecane as a lead compound for designing novel therapeutic agents. By leveraging structure-based drug design strategies, chemists have been able to modify key functional groups to improve pharmacological efficacy while minimizing off-target effects. The versatility of this scaffold allows for the introduction of additional moieties that can fine-tune its biological activity.

The synthesis of 3,3-diethyl-9-methyl-1-oxa-5-azaspiro5.6dodecane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed coupling reactions and asymmetric synthesis techniques, have been employed to construct the spirocycle efficiently. These methods not only streamline the synthetic process but also enable the introduction of structural diversity early in the synthetic sequence.

In conclusion, 3,3-diethyl-9-methyl-1-oza-spiro5.6-dodecane (CAS No. 2172270_87_8) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Ongoing research continues to uncover new therapeutic applications for this compound, making it a valuable asset in the quest for innovative treatments for various diseases.